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Study Focus &
Design

Dosages
Key Efficacy Findings on Motor
Symptoms

Tremor-Specific
Findings

| Advanced PD with Motor Fluctuations Randomized, double-blind, placebo-controlled crossover study

(2024) [1] [2] | 25 mg/day 50 mg/day | • 25 mg: Significant improvement in total MDS-UPDRS III (primary

endpoint), bradykinesia, and functional impact of fluctuations vs. placebo [1]. • 50 mg: No significant

improvement in primary motor endpoint vs. placebo [1]. | Significant improvement in tremor vs. placebo (25

mg group) [1]. | | Tremor-Dominant PD Randomized, placebo-controlled, double-blind study (2022) [3] [4]

| 25 mg/day | • Primary outcome: No significant difference in % change of UPDRS tremor score vs.

placebo [3] [4]. • A positive trend favoring zonisamide was observed [3] [4]. • Best-case analysis

(accounting for dropouts) showed significant improvement [3] [4]. | No significant difference in primary

tremor analysis; positive trend and significant improvement in best-case analysis [3] [4]. | | Post-hoc

Analysis on Wearing-Off Post-hoc analysis of Japanese Phase 2/3 trials [5] | 25 mg/day 50 mg/day | • 50

mg: Significantly reduced daily "OFF" time (hours) and improved disability from dyskinesia without

increasing dyskinesia duration [5]. | Information not specified in the abstract. |
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To evaluate the efficacy of zonisamide, researchers employ rigorous clinical trial designs. Here are the

methodologies from two pivotal studies:

Trial for Advanced PD (2024) [1] [2]

Design: Randomized, double-blind, placebo-controlled, crossover study.
Participants: Egyptian patients with advanced PD (Hoehn & Yahr stage ≥2) experiencing at

least 2 hours of "OFF" time daily.
Intervention: Patients were randomized to receive Zonisamide (25 mg or 50 mg) or placebo

for 3 months.
Primary Outcome: Change from baseline to 3 months in the MDS-UPDRS Part III score in the

"ON" state, which is a comprehensive clinician-rated scale of motor function.
Assessment: Patients were evaluated at baseline and after 1 and 3 months using the MDS-

UPDRS and other scales. A blinded rater conducted all assessments.

Trial for Tremor-Dominant PD (2022) [3] [4]

Design: Randomized, placebo-controlled, double-blind study.

Participants: PD patients classified as having tremor-dominant PD.
Intervention: Patients received either standard treatment plus zonisamide 25 mg or standard

treatment plus a placebo for 12 weeks.
Primary Outcome: The percentage change from baseline in the UPDRS tremor score at

12 weeks.
Secondary Outcomes: Included changes in total UPDRS score, bradykinesia and rigidity

subscores, scores on the Tremor Research Group Essential Tremor Rating Scale (TETRAS),
and parameters from accelerometric tremor analysis.

Analysis: Data were analyzed on both Intention-to-Treat (ITT) and Per-Protocol principles.

Proposed Mechanisms of Action for Tremor Reduction

Zonisamide's mechanism in Parkinson's disease is multifaceted and distinct from its higher-dose

antiepileptic effects. The following diagram illustrates the key pathways involved in its antiparkinsonian and

potential tremor-reducing actions.
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Proposed Mechanisms of Zonisamide in Parkinson's Disease
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The pathways leading to "Improvement in Parkinsonian Tremor & Motor Symptoms" are supported by the

following experimental findings:

Dopaminergic Mechanisms: Zonisamide reversibly inhibits monoamine oxidase-B (MAO-B), an
enzyme that breaks down dopamine, leading to increased synaptic dopamine levels [6]. It also

modulates levodopa-dopamine metabolism in the striatum, potentially enhancing the efficacy of
levodopa therapy [6].

Non-Dopaminergic Mechanisms: A key proposed mechanism for tremor reduction involves the
blocking of T-type calcium channels [6]. In Parkinson's disease, neurons in the basal ganglia can

exhibit a burst-firing pattern, which is thought to contribute to tremor. By blocking these channels,
zonisamide may stabilize this abnormal electrical activity [6]. Additionally, it blocks voltage-gated

sodium channels, leading to broader neuronal membrane stabilization [7] [6].
Neuroprotective & Anti-inflammatory Effects: Preclinical studies indicate that zonisamide can

reduce microglial activation and subsequent neuroinflammation, a key contributor to
neurodegeneration in PD. This effect may be mediated through the down-regulation of specific

sodium channels (Nav 1.6) in microglia [8].
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Dosage is Critical: The efficacy of zonisamide in PD is dose-dependent, with 25 mg/day often

showing the most consistent benefit for motor symptoms, including tremor, in advanced PD trials [1]
[2]. Higher doses used for epilepsy are not typically required.

Population Matters: The most robust evidence for tremor improvement comes from studies on
advanced PD patients with wearing-off phenomena [1] [5] [2]. Evidence specifically for tremor-

dominant PD is promising but less conclusive, suggesting a need for larger confirmatory studies [3]
[4].

Safety Profile: Across these trials, zonisamide used as an add-on therapy was generally well-
tolerated. The most commonly reported side effect was sedation, with no exacerbation of dyskinesia,

which is a significant advantage in managing advanced PD [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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